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Compound of Interest

Compound Name: Lesogaberan

Cat. No.: B1674770

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the dosing and administration of
Lesogaberan (also known as AZD3355), a selective GABA-B receptor agonist, in laboratory
animals. The information is compiled from preclinical studies to guide researchers in designing

and executing experiments.

Quantitative Dosing Information

The following tables summarize the reported oral dosing regimens for Lesogaberan in mice
and rats.

Table 1: Lesogaberan Dosing in Mice
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Administration

Dosage Frequency Vehicle Study Context
Route
Not explicitl
PICY Murine Non-
) ) stated; likely an )
Twice daily, 5 . Alcoholic
10 mg/kg Oral Gavage agueous vehicle -
days/week Steatohepatitis
such as water or
(NASH) model[1]
PBS
Not explicitl
p- Y Murine Non-
) ) stated; likely an )
Twice daily, 5 _ Alcoholic
30 mg/kg Oral Gavage aqueous vehicle N
days/week Steatohepatitis
such as water or
(NASH) model[1]
PBS
Protection of
o human islet 3-
o Ad libitum for 48
0.08 mg/mL In drinking water h Water cells from
ours
apoptosis in islet
grafts in mice[2]
Table 2: Lesogaberan Dosing in Rats
Administration .
Dosage Frequency Vehicle Study Context
Route
] Not explicitly Pharmacokinetic
7 pumol/kg Oral Single dose ]
stated analysis[2]

Experimental Protocols
Preparation of Lesogaberan for Oral Administration

Lesogaberan is available as a free form and as a hydrochloride salt. The hydrochloride salt is
more stable and is recommended for use in aqueous solutions[2].

Protocol for Preparing an Aqueous Solution of Lesogaberan Hydrochloride for Oral Gavage:
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o Materials:

o

[¢]

[¢]

[e]

o

Lesogaberan hydrochloride powder

Sterile Phosphate-Buffered Saline (PBS), pH 7.4
Sterile conical tubes

Vortex mixer

Analytical balance

e Procedure:

Determine the required concentration of the dosing solution based on the desired dose
(e.g., mg/kg) and the average weight of the animals, assuming a standard dosing volume
(e.g., 10 mL/kg for mice).

Weigh the appropriate amount of Lesogaberan hydrochloride powder using an analytical
balance.

Transfer the powder to a sterile conical tube.
Add the calculated volume of sterile PBS to the tube.

Vortex the solution until the Lesogaberan hydrochloride is completely dissolved. Gentle
warming may be used if necessary, but ensure the solution returns to room temperature
before administration.

Prepare the solution fresh on the day of dosing.

Oral Gavage Administration Protocol for Mice and Rats

This protocol provides a general guideline for oral gavage. Researchers should adhere to their

institution's specific animal care and use guidelines.

o Materials:

o Prepared Lesogaberan dosing solution
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o Appropriately sized gavage needles (e.g., 20-22 gauge, 1.5-inch for mice; 16-18 gauge, 2-
3 inches for rats) with a ball-tip to prevent esophageal injury.

o Syringes
o Animal scale
e Procedure:
o Animal Handling and Restraint:

» Weigh the animal to determine the precise volume of the dosing solution to be
administered.

» Gently but firmly restrain the animal. For a mouse, this can be done by scruffing the
neck and back to immobilize the head and body. For a rat, a similar but larger grip is
used, ensuring the animal is secure. The animal should be held in a vertical position.

o Gavage Needle Insertion:

» Measure the gavage needle against the animal to determine the correct insertion depth
— from the tip of the nose to the last rib. This ensures the needle reaches the stomach
without causing perforation.

» With the animal's head tilted slightly upwards to straighten the esophagus, gently insert
the gavage needle into the mouth, passing it over the tongue towards the back of the
throat.

= Allow the animal to swallow the tip of the needle, which facilitates its entry into the
esophagus. The needle should advance smoothly without resistance. If resistance is
met, do not force the needle. Withdraw and attempt to re-insert.

o Substance Administration:

» Once the needle is correctly positioned in the stomach, slowly administer the
Lesogaberan solution from the syringe.

» After administration, gently and smoothly withdraw the gavage needle.
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o Post-Procedure Monitoring:

» Return the animal to its cage and monitor for any signs of distress, such as difficulty
breathing, which could indicate accidental administration into the trachea.

Signaling Pathway and Experimental Workflow
Lesogaberan Signaling Pathway

Lesogaberan is a selective agonist for the GABA-B receptor, a G-protein coupled receptor
(GPCR). Activation of the GABA-B receptor by Lesogaberan has been shown to modulate
downstream signaling pathways, including the ERK/MAP kinase pathway, and influence the
expression of transcription factors such as Myc.

Cell Membrane
e —— influences gene
binds to GABA-B Receptor q A modulates ERK/MAP Kinase regulates Myc expression leading to Cellular Response
et ey (GABAB1/GABAB2) CHpFiEEm Pathway (Transcription Factor) (e.g., Anti-fibrotic, Anti-inflammatory)

Click to download full resolution via product page

Lesogaberan's mechanism of action via the GABA-B receptor.

Experimental Workflow for In Vivo Studies

The following diagram illustrates a typical workflow for an in vivo study investigating the effects
of Lesogaberan in a disease model, such as the NASH model.
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A generalized workflow for preclinical evaluation of Lesogaberan.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Administration in Laboratory Animals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1674770#dosing-and-administration-of-lesogaberan-
in-laboratory-animals]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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